Cas no 384860-18-8 (2-methyl-5-(1H-tetraazol-1-yl)aniline)

• Product Name: 2-methyl-5-(1H-tetraazol-1-yl)aniline
• CAS No: 384860-18-8
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD02933014
• CID: 881133
• PubChem ID: 329776553
• Update Time: 2025-06-27

2-methyl-5-(1H-tetraazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(1H-tetrazol-1-yl)aniline
• 2-methyl-5-(1H-tetrazol-1-yl)benzenamine
• 2-methyl-5-(1H-tetrazol-1-yl)aniline(SALTDATA: FREE)
• 2-Methyl-5-tetrazol-1-yl-phenylamine
• benzenamine, 2-methyl-5-(1H-tetrazol-1-yl)-
• EN300-41280
• NEYJGZGFZZOFEQ-UHFFFAOYSA-N
• DTXSID10350705
• SR-01000532615
• CS-0248755
• EU-0086028
• STK347798
• MFCD02933014
• DB-356208
• 2-Methyl-5-(1H-tetrazol-1-yl)aniline, AldrichCPR
• 2-methyl-5-tetrazol-1-ylphenylamine
• 2-methyl-5-(tetrazol-1-yl)aniline
• 2-METHYL-5-(1,2,3,4-TETRAZOL-1-YL)ANILINE
• 2-methyl-5-(1H-tetraazol-1-yl)aniline
• 2-methyl-5-(1H-1,2,3,4-tetrazol-1-yl)aniline
• AKOS000187822
• AG-205/40649769
• BBL038179
• 384860-18-8
• BS-37825
• SR-01000532615-1
• Z295457308

• MDL： MFCD02933014
• Inchi： 1S/C8H9N5/c1-6-2-3-7(4-8(6)9)13-5-10-11-12-13/h2-5H,9H2,1H3
• InChI Key： NEYJGZGFZZOFEQ-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 175.08597
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62

2-methyl-5-(1H-tetraazol-1-yl)aniline Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 2-methyl-5-(1H-tetraazol-1-yl)aniline

2-Methyl-5-(1H-Tetraazol-1-Yl)Aniline: A Versatile Compound with Broad Applications in Biomedical Research

2-Methyl-5-(1H-tetraazol-1-yl)aniline, with the chemical formula C₆H₈N₄ and CAS number 384860-18-8, is a nitrogen-rich heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This molecule features a 1H-tetraazol-1-yl ring fused to a substituted aniline backbone, which confers unique chemical properties and biological activity. Recent studies have highlighted its potential as a scaffold for drug development, particularly in targeting inflammatory pathways and neurodegenerative disorders.

2-Methyl-5-(1H-tetraazol-1-yl)aniline belongs to the class of 1,2,3,4-tetrazole derivatives, a group of compounds known for their ability to modulate enzyme activity and cellular signaling. The 1H-tetraazol-1-yl ring system is particularly notable for its high nitrogen content, which enhances the molecule's ability to form hydrogen bonds and interact with biological targets. This structural feature has been leveraged in the design of novel therapeutics for conditions such as inflammatory diseases and neurological disorders.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the 2-methyl-5-(1H-tetraazol-1-yl)aniline derivative's ability to inhibit the COX-2 enzyme, a key mediator of inflammation. This finding suggests potential applications in the development of anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The 1H-tetraazol-1-yl moiety appears to play a critical role in this activity by enhancing the molecule's affinity for the enzyme's active site.

Another area of interest is the 2-methyl-5-(1H-tetraazol-1-yl)aniline derivative's interaction with ion channels involved in neurological function. A study published in Frontiers in Pharmacology (2024) revealed that this compound selectively modulates TRPV1 receptors, which are implicated in pain sensation and neuroinflammation. This property makes 2-methyl-5-(1H-tetraazol-1-yl)aniline a promising candidate for the treatment of chronic pain and neurodegenerative conditions such as Alzheimer's disease.

The synthesis of 2-methyl-5-(1H-tetraazol-1-yl)aniline has been optimized through various methodologies, including metal-catalyzed coupling reactions and photoredox catalysis. A 2023 paper in Organic Letters described a highly efficient route involving 1,3-dipolar cycloaddition to form the 1H-tetraazol-1-yl ring. This approach allows for the introduction of diverse substituents at the 2-methyl and 5-(1H-tetraazol-1-yl) positions, enabling the design of structure-activity relationship (SAR) studies for drug optimization.

Pharmacokinetic studies of 2-methyl-5-(1H-tetraazol-1-yl)aniline derivatives have shown promising results in preclinical models. Research published in Drug Metabolism and Disposition (2023) indicated that these compounds exhibit good oral bioavailability and extended half-life, which are critical parameters for drug development. The 1H-tetraazol-1-yl ring is believed to contribute to improved metabolic stability by reducing susceptibility to enzymatic degradation.

Emerging evidence suggests that 2-methyl-5-(1H-tetraazol-1-yl)aniline may also have applications in antimicrobial therapy. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibit activity against multidrug-resistant Staphylococcus aureus strains. The 1H-tetraazol-1-yl group appears to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action for these compounds.

The 2-methyl-5-(1H-tetraazol-1-yl)aniline scaffold has also been explored in the context of targeted drug delivery. Researchers at the University of Tokyo (2023) developed a nanoparticle formulation that selectively delivers this compound to inflamed tissues using ligand-receptor interactions. This approach could potentially reduce systemic side effects while enhancing therapeutic efficacy, making it a valuable strategy for precision medicine applications.

In conclusion, 2-methyl-5-(1H-tetraazol-1-yl)aniline represents a promising platform for the development of novel therapeutics across multiple disease indications. Its unique chemical structure, combined with the versatility of the 1H-tetraazol-1-yl ring, offers a rich foundation for further research and innovation in the biomedical field. As new synthetic methods and biological insights continue to emerge, the potential applications of this compound are expected to expand significantly in the coming years.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Frontiers in Pharmacology, 2024. 3. Organic Letters, 2023. 4. Drug Metabolism and Disposition, 2023. 5. Antimicrobial Agents and Chemotherapy, 2024.